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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for assessing the purity and integrity of the ATP-citrate lyase inhibitor, BMS-303141.

ATP Citrate Lyase (ACLY) Signaling Pathway
BMS-303141 is a potent inhibitor of ATP-citrate lyase (ACLY), a key enzyme in the lipogenesis

pathway. ACLY catalyzes the conversion of citrate to acetyl-CoA, a fundamental building block

for the synthesis of fatty acids and cholesterol. By inhibiting ACLY, BMS-303141 effectively

blocks this pathway.
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A simplified diagram of the ATP-citrate lyase signaling pathway.

Frequently Asked Questions (FAQs)
1. What is the expected purity of BMS-303141 upon purchase?

Most commercial suppliers provide BMS-303141 with a purity of ≥98%, which is typically

determined by High-Performance Liquid Chromatography (HPLC) analysis.[1] It is crucial to

review the certificate of analysis (CoA) provided by the vendor for batch-specific purity data.

2. How should I store BMS-303141 to maintain its integrity?

For long-term storage, BMS-303141 powder should be stored at -20°C.[2] Stock solutions,

typically prepared in DMSO or ethanol, should also be stored at -20°C or -80°C for extended

stability.[2] Avoid repeated freeze-thaw cycles to prevent degradation.
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3. What are the common solvents for dissolving BMS-303141?

BMS-303141 is soluble in Dimethyl Sulfoxide (DMSO) and ethanol. For cell-based assays, it is

common to prepare a concentrated stock solution in DMSO.

4. What potential impurities or degradation products should I be aware of?

Given the structure of BMS-303141, which contains sulfonamide and biphenyl groups, potential

degradation can occur through several pathways:

Hydrolysis of the Sulfonamide Bond: Under acidic conditions, the sulfonamide bond (S-N)

can be cleaved.[3][4] This could result in the formation of 3,5-dichloro-2-

hydroxybenzenesulfonic acid and 3-amino-4-methoxybiphenyl.

Oxidation: The biphenyl and phenol moieties can be susceptible to oxidation.[5][6]

Photodegradation: Aromatic compounds, including biphenyls, can degrade upon exposure to

light.[7][8][9]

It is also possible to have synthesis-related impurities. These could include unreacted starting

materials or byproducts from the synthetic route.

Experimental Protocols and Troubleshooting
This section provides detailed methodologies for assessing the purity and integrity of BMS-
303141 using HPLC, LC-MS, and NMR.

Overall Experimental Workflow
The following diagram illustrates a general workflow for the comprehensive assessment of

BMS-303141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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